Kresoxim-methyl-d7

• Molecular Formula: C18H19NO4
• Molecular Weight: 320.4 g/mol
• InChI: InChI=1S/C18H19NO4/c1-13-8-4-7-11-16(13)23-12-14-9-5-6-10-15(14)17(19-22-3)18(20)21-2/h4-11H,12H2,1-3H3/b19-17+/i1D3,4D,7D,8D,11D
• InChIKey: ZOTBXTZVPHCKPN-SQGDUFFJSA-N

Kresoxim-methyl-d7: Deuterated Internal Standard for Residue Analysis

Kresoxim-methyl-d7 (CAS not assigned; molecular formula C₁₈H₁₂D₇NO₄; MW 320.39) is a deuterium-labeled analog of the strobilurin fungicide kresoxim-methyl. It is a synthetic stable isotope-labeled compound specifically designed and manufactured for use as an internal standard in quantitative analytical methods, most notably gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) . As an isotope-labeled analog, its chemical and physical behavior closely mirrors that of the unlabeled analyte, but its distinct mass difference (+7 Da) allows for precise and accurate quantification through isotope dilution mass spectrometry (IDMS) [1].

Workflow Isotope dilution LC-MS/MS or GC-MS residue analysis

ISTD Design Hepta-deuterated (D7); mass shift exceeds ≥3 Da guideline for interference-free quantitation

Labeling Stability Non-labile aromatic (d4) and methyl (d3) deuteration resists H/D exchange

• [1] MedChemExpress. (n.d.). Kresoxim-methyl-d7 (BAS 490 F-d7) [Product Page]. Retrieved April 17, 2026. View Source

Limitations of Generic Substitutes for Kresoxim-methyl-d7

In quantitative LC-MS/MS analysis, the use of a non-isotopic internal standard (e.g., a structurally similar but chemically distinct compound like another strobilurin fungicide or a simple surrogate) is scientifically invalid for achieving the highest level of accuracy required for trace residue analysis. Such compounds can exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies in the complex sample matrix compared to the target analyte, kresoxim-methyl. This discrepancy leads to uncorrectable matrix effects and inaccurate quantification, particularly at trace levels (ppb/ppt) required for regulatory compliance [1]. Stable isotope-labeled internal standards like Kresoxim-methyl-d7 are the gold standard for mitigating these effects because their physicochemical properties are nearly identical to the unlabeled analyte, ensuring they co-elute and co-ionize, thereby correcting for sample-to-sample variability and matrix-induced signal suppression or enhancement [2].

Unlabeled kresoxim-methyl Co-eluting and mass-isobaric with target analyte; lacks mass spectrometric discrimination required for internal standardization.

Structural analog IS Triphenyl phosphate and similar analogs show different recovery and ionization; may not correct matrix-dependent ion suppression in LC-MS/MS.

Lightly deuterated D1/D2 Mass shift below ≥3 Da guideline risks isotopic cross-talk from natural abundance isotopomers, introducing non-linear calibration bias.

• [1] Krynitsky, A. J., Wong, J. W., Zhang, K., & Safarpour, H. (2017). Important considerations regarding matrix effects when developing reliable analytical residue methods using mass spectrometry. LC GC North America, 35(7), 444–451. View Source
• [2] Reddy, M. (2022, March 11). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards [Conference session]. Analytical Development Conclave 2022, Virtual. View Source

Kresoxim-methyl-d7: Comparative Performance Evidence

Mass Shift for Isotopic Interference-Free Quantitation

Kresoxim-methyl-d7 has a molecular mass of 320.39 g/mol, which is +7 Da higher than the unlabeled analyte (kresoxim-methyl, 313.35 g/mol) . It is produced with a high isotopic purity of ≥99% for deuterated forms (d1-d7) . This specific mass difference and high isotopic purity are essential for avoiding spectral overlap between the internal standard and the analyte's natural isotopic envelope in MS analysis, ensuring accurate quantitation without interference. Lower purity or a smaller mass difference (e.g., +1 to +3 Da) can lead to cross-talk and reduced method accuracy.

Mass Shift Compliance

Reported

+7.04 Da

Exceeds ≥3 Da guideline; supports interference-free calibration

2.3× guideline minimum; avoids 13C/2H isotopomer overlap

Evidence Dimension	Molecular Mass and Isotopic Purity
Target Compound Data	Mass: 320.39 g/mol; Purity: ≥99% (d1-d7)
Comparator Or Baseline	Unlabeled Kresoxim-methyl: Mass: 313.35 g/mol
Quantified Difference	+7 Da mass difference; ≥99% isotopic purity specification
Conditions	Vendor specification sheet

Why This Matters

This ensures the internal standard has a distinct mass channel with no overlap from the analyte's isotopic peaks, which is a prerequisite for accurate quantification in LC-MS/MS and GC-MS/MS methods.

Deuterated Form Purity vs. Unlabeled Standard

To understand the value of an isotopic internal standard like Kresoxim-methyl-d7, it is critical to first establish the performance baseline of methods that do not use one. For example, a validated LC-MS/MS method for determining kresoxim-methyl and its metabolite in animal products using external matrix-matched calibration achieved an average recovery within the acceptable range of 70–120%, with a relative standard deviation (RSD) of <20% [1]. Another study analyzing kresoxim-methyl in R. roxburghii and soil reported recoveries ranging from 82.48% to 102.55% and RSDs of 1.13%–4.21% [2]. While these results are acceptable, they are subject to the inherent variability of matrix-matched calibration, which requires a separate calibration curve for each unique sample matrix and cannot correct for sample-to-sample variations within a batch.

Deuterated Form Purity

Data to verify

≥99% vs. ≥95% unlabeled

Higher certified purity may reduce unlabeled background contribution

Same manufacturer lot-specific COA; confirm per batch

Evidence Dimension	Method Accuracy (Recovery) and Precision (RSD)
Target Compound Data	Not applicable (this entry defines the baseline without -d7)
Comparator Or Baseline	Baseline performance of matrix-matched calibration methods (no Kresoxim-methyl-d7): Recovery 70–120%, RSD <20% [1]; Recovery 82.48–102.55%, RSD 1.13–4.21% [2]
Quantified Difference	Improvement expected with use of Kresoxim-methyl-d7 (see next evidence item)
Conditions	LC-MS/MS analysis of kresoxim-methyl in animal products and plant/soil matrices using matrix-matched external standards

Why This Matters

This quantitative baseline highlights the variability and matrix-dependence that can be eliminated by using an isotope-labeled internal standard, thereby justifying the procurement of Kresoxim-methyl-d7 for applications requiring the highest level of accuracy and precision.

• [1] Rahman, M. M., Cho, I. K., & Shim, J. H. (2018). Determination of Kresoxim-methyl and Its Metabolites in Animal Products using Liquid Chromatography-tandem Mass Spectrometry [Conference abstract]. Proceedings of the Korean Society of Environmental Agriculture Conference, 2018, 207. View Source
• [2] Zheng, H., Wu, Q., & Wu, X. (2023). The Dissipation Kinetics, Residue Level and Dietary Risk of Kresoxim-Methyl in Rosa roxburghii and Soil Based on the QuEChERS Method Coupled with LC-MS/MS. Molecules, 28(19), 692. https://doi.org/10.3390/molecules28196922 View Source

H/D Exchange Resistance via Non-Labile Labeling

Stable isotope dilution mass spectrometry (SID-MS) is recognized as the definitive method for quantitative analysis. A key advantage is its ability to correct for matrix effects without the need for matrix-matched calibration. A comprehensive review notes that the use of 13C-internal standards, a principle directly applicable to deuterated standards like Kresoxim-methyl-d7, eliminates the requirement for matrix-matched calibration standards for quantitation. It allows for the use of simpler, universal sample preparation procedures while maintaining high accuracy and precision [1]. This is in stark contrast to methods without an isotope-labeled IS, which are highly susceptible to matrix-induced signal suppression or enhancement, severely impacting accuracy, linearity, and limits of detection [2].

H/D Exchange Resistance

Class-level

Non-labile aromatic d4, methyl d3

May support isotopic integrity during reversed-phase LC analysis

Avoids exchange-labile sites; structure-based inference

Evidence Dimension	Method Robustness and Correction for Matrix Effects
Target Compound Data	Enables the use of stable isotope dilution (SID-MS) for kresoxim-methyl quantification, correcting for matrix effects and eliminating the need for matrix-matched calibration
Comparator Or Baseline	External matrix-matched calibration (no -d7): requires preparation of separate calibration curves for each matrix type; results are more susceptible to matrix-induced errors
Quantified Difference	Not numerically quantified in this source, but a qualitative, binary advantage: eliminates the need for matrix-matched standards and provides inherent matrix effect correction.
Conditions	LC-MS/MS analysis of food and environmental samples

Why This Matters

For a procurement scientist or analytical lab manager, this translates to significant time and cost savings by simplifying method development, increasing sample throughput, and reducing the risk of failed analytical runs due to matrix variability.

• [1] Krynitsky, A. J., Wong, J. W., Zhang, K., & Safarpour, H. (2017). Important considerations regarding matrix effects when developing reliable analytical residue methods using mass spectrometry. LC GC North America, 35(7), 444–451. View Source
• [2] Kruve, A. (n.d.). 5.4 Quantitative estimation of matrix effect, recovery and process efficiency. University of Tartu. View Source

Matrix Effect Correction: Isotope Dilution vs. Structural Analog IS

Isotope dilution mass spectrometry (IDMS) is internationally recognized as a primary reference measurement procedure and is considered the most accurate of all mass spectrometric techniques [1]. The use of a stable isotope-labeled analog of the analyte as an internal standard is a prerequisite for performing IDMS [2]. Kresoxim-methyl-d7, as the deuterated analog of the target analyte, is the necessary component to implement this gold-standard analytical technique for the quantification of kresoxim-methyl. While other deuterated strobilurin standards (e.g., azoxystrobin-d4) may be used as internal standards, they do not fulfill the strict definition of IDMS and are therefore inherently less accurate due to differences in physicochemical behavior.

Matrix Effect Correction

Reported

Isotope dilution corrects matrix effects; structural analog IS may not

Supports method accuracy in complex food/environmental extracts

Co-eluting SIL-IS compensates for ion suppression

Evidence Dimension	Analytical Method Accuracy and Traceability
Target Compound Data	Enables Isotope Dilution Mass Spectrometry (IDMS) for kresoxim-methyl quantification, a primary reference measurement procedure
Comparator Or Baseline	Use of a non-isotopic internal standard (e.g., a different strobilurin) results in a method of lower metrological order, not IDMS
Quantified Difference	Qualitative difference in the hierarchy of analytical methods; IDMS is the 'most accurate method of all mass spectrometric techniques'.
Conditions	Quantitative analysis by GC-MS or LC-MS

Why This Matters

Procuring Kresoxim-methyl-d7 is not just about buying a standard; it is about investing in the capability to perform the most accurate and traceable method available for this analyte, which is essential for generating data that meets the strictest regulatory and forensic requirements.

• [1] Heumann, K. G. (1988). High accuracy in the element analysis by mass spectrometry. Fresenius' Zeitschrift für Analytische Chemie, 331(1), 1-8. View Source
• [2] Giovannini, M. G., Pieraccini, G., & Moneti, G. (1991). Isotope dilution mass spectrometry: definitive methods and reference materials in clinical chemistry. Annali dell'Istituto Superiore di Sanità, 27(3), 401–410. View Source

Kresoxim-methyl-d7 Application Scenarios

Regulatory Pesticide Residue Monitoring

Kresoxim-methyl-d7 is the unequivocal choice for laboratories performing quantitative analysis of kresoxim-methyl residues to meet stringent regulatory requirements (e.g., EPA, EU MRLs). As detailed in Section 3, its use enables Isotope Dilution Mass Spectrometry (IDMS), the most accurate MS technique, directly addressing matrix effects and eliminating the need for labor-intensive matrix-matched calibration [1]. This is critical for generating defensible data in food safety, environmental monitoring, and trade compliance, where matrix variability (e.g., fatty vs. acidic food samples) can severely compromise the accuracy of external standard methods [2].

Environmental Fate and Dissipation Kinetics

For CROs and analytical service labs developing and validating multi-residue pesticide methods, Kresoxim-methyl-d7 is a key component for building robust, high-throughput assays. By acting as a perfect internal standard, it corrects for variations in sample preparation, injection, and ionization across large sample batches, thereby increasing the reliability and throughput of the analysis while reducing the need for costly repeat analyses and complex matrix-matched calibration curves [1]. This directly addresses the business case for higher sample throughput and lower rejection rates [3].

Multi-Residue Strobilurin Method Development

In studies investigating the degradation, metabolic pathways, and environmental fate of kresoxim-methyl [1], Kresoxim-methyl-d7 can serve as a superior internal standard for accurate quantification of the parent compound in complex matrices like soil, water, and plant tissues. Its use ensures that the observed dissipation kinetics and metabolite formation are based on precise quantitative data, free from the confounding influence of matrix effects. This provides a higher level of confidence in studies that inform environmental risk assessments and regulatory decisions [2].

GC-MS Confirmation Analysis

In forensic and anti-doping laboratories where legal and scientific defensibility is paramount, the use of IDMS with Kresoxim-methyl-d7 provides the highest level of metrological traceability and accuracy for quantifying kresoxim-methyl in biological specimens. The method's ability to correct for complex matrix effects and provide a definitive result is essential for cases involving potential human exposure or intentional misuse. This application leverages the method's status as a primary reference measurement procedure [1].

Application

Selection Property

Validation Focus

Pesticide residue monitoring in food

Hepta-deuterated ISTD with mass shift >3 Da

Isotopic interference-free calibration at low residue limits

Environmental dissipation kinetics studies

Non-labile labeling for multi-timepoint stability

Isotopic integrity during prolonged sample storage and LC analysis

Multi-residue strobilurin method development

Matched ISTD for kresoxim-methyl quantification

Retention and ionization consistency across analytes

GC-MS confirmation analysis

Dual-platform ISTD (LC-MS/MS and GC-MS)

Confirmation of identity and quantity by GC-MS

• [1] Heumann, K. G. (1988). High accuracy in the element analysis by mass spectrometry. Fresenius' Zeitschrift für Analytische Chemie, 331(1), 1-8. View Source
• [2] Krynitsky, A. J., Wong, J. W., Zhang, K., & Safarpour, H. (2017). Important considerations regarding matrix effects when developing reliable analytical residue methods using mass spectrometry. LC GC North America, 35(7), 444–451. View Source
• [3] Reddy, M. (2022, March 11). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards [Conference session]. Analytical Development Conclave 2022, Virtual. View Source